Cas no 6001-64-5 (Chlorobutanol hemihydrate)

• Product Name: Chlorobutanol hemihydrate
• CAS No: 6001-64-5
• MF: C₈H₁₆Cl₆O₃
• MW: 372.928837776184
• MDL: MFCD02179352
• CID: 46320
• PubChem ID: 87576344
• Update Time: 2025-09-22

Chlorobutanol hemihydrate Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate
• MET
• MET HEMIHYDRATE
• CHLOROBUTANOL HEMIHYDRATE
• CHLOROBUTO HEMIHYDRATE
• CHLORETONE
• CHLORETONE 0.5-WATER
• CHLORETONE HEMIHYDRATE
• CHLORBUTE
• 1,1,1-TRICHLORO-2-METHYL-2-PROPANOL HEMIHYDRATE PH EUR BP JP NF
• 1.1.1-Trichloro-2-methyl-2-propanolhydrate
• Chlorbutanol Hemihydrate
• Chlorobutanol
• β,β,β-Trichloro-t-butanol
• Acetonechloroform Hemihydrate
• β,β,β-Trichloro-tert-butyl Alcohol Hemihydrate
• Chlorbutol
• 1,1,1-Trichloro-2-methyl-2-propanol
• Chloreton
• Acetonchloroform
• Acetochlorone
• Chlorbutanol
• Acetone chloroform
• Coliquifilm
• Methaform
• Clortran
• Sedaform
• Khloreton
• Dentalone
• Chlortran
• 1,1,1-trichloro-2-methylpropan-2-ol
• Anhydrous chlorobutanol
• Trichlorisobutylalcohol
• Trichloro-tert-butanol
• Chlorobutanol, anhydrous
• Chlorbutanolum
• Chlorbutolum
• 2-Propanol, 1,1,1-trichloro-2-methyl-
• Trichloro-t-butyl alcohol
• 2-(Trichloromethyl)-2-propanol
• Caswell No. 185
• 1,1,1-
• Chlorobutanol, United States Pharmacopeia (USP) Reference Standard
• NSC 760101
• 1,1,1-TRICHLORO-2-METHYL-2-PROPANOLHEMIHYDRATE
• AKOS016015222
• NS00134275
• beta,beta,beta-Trichloro-t-butanol
• UNII-3X4P6271OX
• CHLOROBUTANOL HEMIHYDRATE [WHO-DD]
• 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate, PESTANAL(R), analytical standard
• NSC-760101
• A917946
• 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate, meets analytical specification of Ph.??Eur., BP, NF, 98-100.5% (calc with ref. to anhyd. subst.)
• CHLOROBUTANOL HEMIHYDRATE [WHO-IP]
• 2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate (2:1)
• Acetone chloroform, Chloretone
• Q27258164
• 2-Propanol, 1,1,1-trichloro-2-methyl-, hemihydrate
• Acetonchloroform hemihydrate
• 1,1,1-trichloro-2-methyl-2-propanol(hydrate) (2:1)
• SCHEMBL466638
• bis(1,1,1-trichloro-2-methylpropan-2-ol) hydrate
• MFCD02179352
• 3X4P6271OX
• 6001-64-5
• 1,1,1-trichloro-2-methylpropan-2-ol;hydrate
• CHLOROBUTANOL HEMIHYDRATE [EP MONOGRAPH]
• CHLOROBUTANOL HEMIHYDRATE [II]
• 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate, 98%
• 1,1,1-trichloro-2-methylpropan-2-ol hydrate
• Chlorobutanol, Pharmaceutical Secondary Standard; Certified Reference Material
• DTXSID9022235
• 1,1,1-Trichloro-2-methyl-2-propanol (hydrate) (2:1)
• RP10184
• 2-Propanol, 1,1,1-trichloro-2-methyl-, hemihydrate (8CI); 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate; Chlorobutanol hemihydrate
• DA-72176
• WRWLCXJYIMRJIN-UHFFFAOYSA-N
• Chlorobutanol hemihydrate

• MDL： MFCD02179352
• Inchi： 1S/2C4H7Cl3O.H2O/c2*1-3(2,8)4(5,6)7;/h2*8H,1-2H3;1H2
• InChI Key： WRWLCXJYIMRJIN-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)O)(Cl)Cl.ClC(C(C)(C)O)(Cl)Cl.O
• BRN： 878167

Computed Properties

• Exact Mass: 193.96700
• Monoisotopic Mass: 175.956248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless crystals with camphor odor
• Melting Point: 78°C(lit.)
• Boiling Point: 173-175 °C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Water Partition Coefficient: Soluble in ethanol, ether, chloroform, and glycerol. Insoluble in water.
• Stability/Shelf Life: Stable. Generates toxic fumes on combustion. Incompatible with strong oxidizing agents.
• PSA: 29.46000
• LogP: 2.06320
• Solubility: Slightly soluble in water (1 ∶ 250), easily soluble in ethanol (1 ∶ 1), glycerol (1 ∶ 10), ether, chloroform and volatile oil. 1g can be dissolved in 1ml ethanol or 10ml glycerol, and in ether, petroleum ether, acetone, chloroform, glacial acetic acid, and oils.
• Merck: 2129

Chlorobutanol hemihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：UC0175000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

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